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Compound Name: _
bromide

Cat. No.: B072188

An In-depth Technical Guide to the Physical Properties of Octadecyltrimethylammonium
Bromide (OTAB)

Introduction

Octadecyltrimethylammonium bromide (OTAB), also known as stearyltrimethylammonium
bromide (STAB), is a cationic surfactant belonging to the quaternary ammonium salt family.[1]
[2] Its chemical formula is C21H46BrN.[1][2] This amphiphilic molecule consists of a long
hydrophobic octadecyl (C18) tail and a hydrophilic trimethylammonium head group. This
structure allows OTAB to adsorb at interfaces and self-assemble in solution, making it a
versatile compound with applications in various fields, including as a surfactant, emulsifier,
stabilizer, and in the synthesis of nanoparticles.[3][4] It also exhibits biological activity, acting as
an inhibitor of the GTPase enzyme dynamin and showing antibacterial properties against
Staphylococcus aureus.[5][6]

General Physical Properties

Octadecyltrimethylammonium bromide typically presents as a white to off-white or yellowish
crystalline solid or powder at room temperature.[1][2][3] It is known to be hygroscopic, meaning
it readily absorbs moisture from the atmosphere.[1][2]
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Property Value Source(s)

Molecular Formula C21H46BrN [1112]1[5]

Molar Mass 392.5 g/mol [1][5]

Appearance White t.o oﬁ—w.hite or yellowish 1212
crystalline solid/powder

Melting Point ~250 °C (decomposes) [1][5]

Freezing Point 32°C [1]

Water Solubility Soluble [1112]5]

Stability

Stable, but hygroscopic.
Incompatible with strong

oxidizing agents.

[1]5]

Physicochemical Properties in Aqueous Solution

The behavior of OTAB in agueous solutions is central to its applications. Key parameters

include its ability to lower surface tension and to form micelles above a certain concentration.
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Property Value Conditions Source(s)

Critical Micelle

] 0.33 mM In water [5]
Concentration (CMC)
Varies with
temperature and 313.15 K, with/without

: [7]

presence of co- short-chain alcohols
solvents
Surface Tension

. 34 x 1073 N/m 20 °C [8]
(0.1% solution)
HLB (Hydrophile-
Lipophile Balance) 15.7-15.8 [118]
Value

Temperature-

Krafft Point dependent, influenced  Aqueous solution [9][10][11]

by counterions

Micellization and Interfacial Adsorption

As a surfactant, OTAB molecules initially adsorb at the air-water interface when dissolved in
water. As the concentration increases, the interface becomes saturated, and the surfactant
molecules begin to self-assemble in the bulk solution to form spherical aggregates known as
micelles. This process, known as micellization, occurs above a specific concentration called the
Critical Micelle Concentration (CMC).[12]
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Below CMC

Self-Assembly At CMC

Micelle

Formation

Diagram of Micelle Formation Process

Click to download full resolution via product page
Caption: Surfactant monomers self-assemble into micelles above the CMC.

The formation of micelles leads to a distinct change in the physicochemical properties of the
solution, such as surface tension and conductivity, which remain relatively constant above the
CMC.[12][13]

Experimental Protocols
Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of a surfactant and can be determined by monitoring a
physical property of the surfactant solution as a function of its concentration.[13] The
concentration at which an abrupt change in the property is observed corresponds to the CMC.

a) Surface Tensiometry Method

This is one of the most common methods for CMC determination.[13][14]
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e Principle: The surface tension of a liquid decreases with the addition of a surfactant up to the
CMC. Beyond the CMC, the surface tension remains relatively constant because additional
surfactant molecules form micelles in the bulk solution rather than accumulating at the
interface.[12][13]

o Apparatus: A tensiometer (using methods like the du Noty ring, Wilhelmy plate, or pendant
drop) is required.[15][16]

e Procedure:

Prepare a series of aqueous solutions of OTAB with varying concentrations.

[¢]

[e]

Measure the surface tension of each solution using the tensiometer at a constant

temperature.[15]

Plot the surface tension as a function of the logarithm of the OTAB concentration.

[e]

o

The point of inflection or the intersection of the two linear portions of the plot indicates the
CMC.[13]

b) Conductometry Method
This method is suitable for ionic surfactants like OTAB.

e Principle: The conductivity of an ionic surfactant solution increases with concentration. Below
the CMC, both the surfactant monomers and their counter-ions contribute to the conductivity.
Above the CMC, newly added surfactant molecules form micelles, which are larger and less
mobile charge carriers. This results in a change in the slope of the conductivity versus
concentration plot.[17][18]

e Apparatus: A conductometer.
e Procedure:
o Prepare a stock solution of OTAB in deionized water.

o Measure the conductivity of a known volume of deionized water.
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o Make successive additions of the OTAB stock solution to the water, measuring the
conductivity after each addition.[17]

o Plot the specific conductivity against the surfactant concentration.

o The CMC is determined from the point of intersection of the two straight lines
corresponding to the regions below and above the CMC.

Preparation

Prepare OTAB solutions
of varying concentrations

Measurement (Tensiometry)

Measure surface tension
of each solution

Data Analysis

Plot Surface Tension vs.
log(Concentration)

Identify inflection point
as the CMC

Workflow for CMC Determination by Tensiometry

Click to download full resolution via product page

Caption: Experimental workflow for determining the CMC using tensiometry.

Determination of Solubility

The solubility of a surfactant is a crucial parameter for its application.
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e Principle: The solubility can be determined by preparing saturated solutions and quantifying
the concentration of the dissolved surfactant. For surfactants, solubility can be complex and
is often characterized by the Krafft point, the temperature at which the solubility of the
surfactant equals its CMC.[10][11] Below the Krafft point, the solubility is limited.[9]

e Procedure (General Method):
o Add an excess amount of OTAB to a known volume of deionized water in a container.

o Agitate the mixture at a constant temperature for a sufficient time to reach equilibrium
(e.g., 24 hours).

o Allow any undissolved solid to settle.
o Carefully withdraw a known volume of the supernatant.

o Determine the concentration of OTAB in the supernatant using an appropriate analytical
technique, such as titration or spectroscopy. This concentration represents the solubility at
that temperature.

o Repeat at different temperatures to determine the Krafft point.

Conclusion

Octadecyltrimethylammonium bromide is a cationic surfactant with well-defined physical
and chemical properties that underpin its wide range of applications. Its behavior in aqueous
solution, particularly its critical micelle concentration and ability to reduce surface tension, are
key performance indicators. The experimental protocols outlined provide standardized methods
for characterizing these essential properties, which is crucial for researchers and professionals
in drug development and material science who utilize this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

